(4-(3,5-dichlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(2,4-dimethylphenyl)methanone

• IUPAC Name: [4-(3,5-dichlorophenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C23H16Cl2FNO3S/c1-13-3-5-19(14(2)7-13)23(28)22-12-27(18-9-15(24)8-16(25)10-18)20-11-17(26)4-6-21(20)31(22,29)30/h3-12H,1-2H3
• InChI Key: UMSGKXFUJHVLQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC(=CC(=C4)Cl)Cl)C
• Molecular Formula: C23H16Cl2FNO3S
• Molecular Weight: 476.3 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a benzo[b][1,4]thiazin ring which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and crystal structure analysis of related compounds, including those with aromatic rings and boric acid ester intermediates, have been detailed, highlighting methodologies for creating complex organic structures and analyzing their conformations through X-ray diffraction and density functional theory (DFT) (Huang et al., 2021). These studies provide a basis for understanding the synthesis routes and structural characteristics of complex organic molecules, which could be relevant for the synthesis and analysis of (4-(3,5-dichlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(2,4-dimethylphenyl)methanone.

Antimicrobial and Analgesic Activity

• Research on derivatives of similar compounds has explored their antimicrobial and analgesic activities. For example, novel derivatives have been synthesized and evaluated for their potential as antimicrobial and analgesic agents, offering insights into the bioactivity of complex organic compounds (Jayanna et al., 2013). Such studies suggest avenues for researching the bioactive potential of this compound in medical and pharmaceutical applications.

Photochemical and Electrochemical Properties

• Investigations into the photochemical behavior of related compounds, such as α,α-dichloro-o-methylacetophenone, have revealed unique reactivities under light exposure, including rearrangements and reduction processes (Park & Jeong, 2009). Additionally, electrochemical studies on dimethomorph and its oxidation products have provided insights into the analytical determination and mechanistic aspects of electrooxidation processes (Lucas et al., 2013). These findings are pertinent for understanding the photochemical and electrochemical properties that this compound may exhibit, which can be valuable in materials science and analytical chemistry applications.